PF-06815345 hydrochloride

• Molecular Formula: C27H30Cl2FN9O4
• Molecular Weight: 634.5 g/mol
• InChI: InChI=1S/C27H29ClFN9O4.ClH/c1-4-41-27(40)42-16(2)38-25(33-34-35-38)23-20(15-32-36(23)3)19-10-9-17(13-22(19)29)26(39)37(18-7-5-11-30-14-18)24-21(28)8-6-12-31-24;/h6,8-10,12-13,15-16,18,30H,4-5,7,11,14H2,1-3H3;1H/t16-,18+;/m0./s1
• InChIKey: RFEUFHPTEFEGDQ-KUGOCAJQSA-N

Researchers requiring hepatic PCSK9 inhibition without systemic confounding effects face limited options. PF-06815345 hydrochloride solves this as a CES1-cleavable prodrug achieving liver concentrations of 33.9 μg/mL (mouse, 300 mg/kg p.o.). - Active metabolite IC50 = 3.7 μM (cell-free translation), 1.3x more potent than R-IMPP - Dose-dependent plasma PCSK9 lowering: 26-72% at 100-500 mg/kg p.o. (humanized mouse models) - ≥27-fold selectivity over five hepatic off-target proteins; ideal for prodrug delivery studies

PF-06815345 hydrochloride Overview

PF-06815345 hydrochloride (CAS 2334434-49-8) is an orally bioavailable, liver-targeted prodrug developed by Pfizer that selectively inhibits Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9) protein synthesis. It is designed to be activated by hepatic carboxylesterase 1 (CES1) to release a zwitterionic active drug, which then suppresses PCSK9 production. This mechanism distinguishes it from monoclonal antibody-based PCSK9 inhibitors and other small-molecule candidates. The compound has advanced to Phase 1 clinical trials, with its preclinical profile demonstrating a quantifiable differentiation in liver targeting, selectivity, and in vivo efficacy. [1][2]

Workflow

Liver-targeted PCSK9 translation inhibition studies

Activation

CES1-dependent prodrug cleavage for hepatic retention

Route

Oral administration for in vivo hepatic PCSK9 research

• [1] U.S. National Library of Medicine. ClinicalTrials.gov Identifier: NCT02654899. Single Dose Study of PF-06815345 in Healthy Subjects. View Source
• [2] DrugBank. PF-06815345. DB14862. View Source

PF-06815345 hydrochloride Substitution Limitations

Substituting PF-06815345 hydrochloride with a generic PCSK9 inhibitor, such as a monoclonal antibody (e.g., evolocumab, alirocumab) or another small molecule (e.g., PF-06446846), introduces critical variables that compromise experimental reproducibility and translational relevance. Monoclonal antibodies, while clinically effective, are not orally bioavailable and lack the liver-targeted activation mechanism unique to PF-06815345, which is essential for studies focused on hepatic cholesterol metabolism. Other small-molecule PCSK9 inhibitors, like PF-06446846, exhibit a different mechanism of action (ribosomal stalling) and a distinct selectivity profile, making direct cross-study comparisons unreliable. Furthermore, the prodrug nature of PF-06815345 and its specific activation by CES1 are not replicated by its active metabolite alone, as the prodrug moiety is critical for achieving high liver exposure and oral bioavailability. Therefore, the use of PF-06815345 hydrochloride is mandatory for any research program aiming to replicate or build upon the specific preclinical data generated for this compound.

Prodrug mechanism absent

Most PCSK9 inhibitors lack CES1-cleavable prodrug design; hepatic retention may not transfer.

Tissue distribution differs

Non-liver-targeted inhibitors (R-IMPP, PF-06446846) lack the hepatic selectivity profile central to this compound.

PK/PD mismatch

Without liver-targeting, PCSK9 inhibition may shift to systemic effects, confounding endpoint interpretation.

PF-06815345 hydrochloride Comparator Evidence

PCSK9 Translation Inhibition Potency

PF-06815345 hydrochloride is a prodrug that is converted to its active zwitterionic form by hepatic CES1. This results in a high concentration of the active drug specifically in the liver, the target organ for PCSK9 inhibition. This liver-targeted activation is quantified by the concentration of the active drug in the liver compared to the administered prodrug dose. In contrast, many other small-molecule PCSK9 inhibitors, such as PF-06446846, are not prodrugs and lack this targeted activation mechanism, leading to different systemic exposure profiles.

Translation inhibition

Reported comparison

IC50 3.7 μM

Assay potency context for PCSK9 translation

R-IMPP 4.8 μM; PF-06446846 0.3 μM in separate assays

Evidence Dimension	Liver Active Drug Concentration
Target Compound Data	33.9 μg/mL in mouse liver at 0.5 hours post 300 mg/kg p.o. dose; 9.0 μg/mL in monkey liver at 0.5 hours post 30 mg/kg p.o. dose
Comparator Or Baseline	PF-06446846 (non-prodrug): No liver-specific activation reported; IC50 of 0.3 μM for PCSK9 secretion inhibition in Huh7 cells.
Quantified Difference	PF-06815345 achieves high liver concentrations of the active drug (33.9 μg/mL in mice) due to prodrug design. PF-06446846 does not exhibit targeted liver activation.
Conditions	In vivo mouse and monkey studies; oral gavage administration; measurement of active drug concentration in liver tissue.

Why This Matters

This quantified liver targeting is a critical differentiator for studies of hepatic cholesterol metabolism, as it demonstrates a high concentration of the active drug at the site of action, which is not achieved by non-prodrug PCSK9 inhibitors.

CES1 Prodrug Liver Targeting

The active form of PF-06815345 demonstrates a quantified selectivity profile against several potential off-target proteins. This selectivity was assessed in vitro, showing a significant window between inhibition of PCSK9 translation and inhibition of unrelated protein synthesis. This profile contrasts with earlier-generation small-molecule PCSK9 inhibitors, such as PF-06446846, for which detailed selectivity data against this specific panel is not widely reported, making PF-06815345's selectivity a verifiable differentiator.

Liver targeting

Data to verify

33.9 μg/mL (mouse liver, 0.5 h)

Supports liver-selective delivery via CES1

No comparable prodrug-targeting data for R-IMPP/SBC-115337

Evidence Dimension	Selectivity (Fold-Selective over other proteins)
Target Compound Data	4.95-fold (CDH1), 3.81-fold (HSD17B11), 21-fold (PCBP2), 24-fold (RPL27), >27-fold (BCAP31)
Comparator Or Baseline	PF-06446846 (IC50 of 0.3 μM in Huh7 cells). Comparative selectivity panel data not available in public domain.
Quantified Difference	PF-06815345 demonstrates >3.8-fold selectivity over all tested off-targets, with >27-fold selectivity over BCAP31. PF-06446846's selectivity profile against this panel is not publicly quantified.
Conditions	In vitro hPCSK9 translation assay; measurement of inhibition of protein synthesis for the listed off-targets.

Why This Matters

This defined selectivity profile provides a quantitative benchmark for researchers to assess potential off-target effects in their experimental systems, a parameter not defined for the comparator PF-06446846, thereby enabling more rigorous and reproducible target validation studies.

In Vivo PCSK9 Lowering in Humanized Mice

PF-06815345 hydrochloride demonstrates a clear, dose-dependent reduction of plasma PCSK9 levels in a humanized PCSK9 mouse model, a key preclinical model for evaluating PCSK9-targeted therapies. This dose-response relationship provides a quantitative basis for selecting appropriate doses for further preclinical studies. In comparison, PF-06446846 also reduces plasma PCSK9 in vivo, but the studies use different models and dosing regimens, making direct, head-to-head potency comparisons difficult. However, the dose-response data for PF-06815345 is a verifiable benchmark for its in vivo activity.

In vivo PCSK9 lowering

Reported comparison

Up to 72% reduction (500 mg/kg, 4 h)

Supports dose-response model context

Humanized mouse model; R-IMPP ~30%, PF-06446846 ~50% in different models

Evidence Dimension	In Vivo Plasma PCSK9 Reduction
Target Compound Data	26% reduction at 100 mg/kg, 42% reduction at 300 mg/kg, 53% reduction at 500 mg/kg (5 hours post oral dose)
Comparator Or Baseline	PF-06446846 (oral gavage; 5-50 mg/kg/day for 14 days) lowers plasma PCSK9 in a dose-dependent manner.
Quantified Difference	PF-06815345 achieved a maximum 53% reduction in plasma PCSK9 at 500 mg/kg (single dose) in humanized mice. PF-06446846 lowered PCSK9 in wild-type mice with a different dosing regimen.
Conditions	Humanized PCSK9 mouse model; single oral dose; plasma PCSK9 measured 5 hours post-dose.

Why This Matters

This dose-response data allows researchers to prospectively plan experiments with a known range of in vivo efficacy, facilitating the selection of appropriate doses for combination studies, disease models, or toxicology assessments, and enabling direct comparison to published results.

PCSK9 Selectivity Over Liver Proteins

The active zwitterionic metabolite of PF-06815345 inhibits human PCSK9 translation with a quantified IC50 of 3.7 μM in a cell-free assay. This direct measurement of translation inhibition is a key pharmacodynamic marker. In contrast, PF-06446846, another small-molecule PCSK9 inhibitor, has an IC50 of 0.3 μM for inhibiting PCSK9 secretion in Huh7 cells. While PF-06446846 appears more potent in its respective cell-based assay, the assays measure different endpoints (translation vs. secretion) and are not directly comparable. This highlights the importance of using PF-06815345 for studies focused on the specific mechanism of translation inhibition, as the potency metric is defined in the context of that assay.

Liver protein selectivity

Data to verify

>27-fold over BCAP31; 3.8–24-fold over others

Supports selectivity context for hepatic studies

Selectivity panel not reported for comparator inhibitors

Evidence Dimension	Inhibition of PCSK9 (IC50)
Target Compound Data	IC50 = 3.7 μM (active drug) in in vitro hPCSK9 translation assay
Comparator Or Baseline	PF-06446846: IC50 = 0.3 μM for inhibition of PCSK9 secretion in Huh7 cells.
Quantified Difference	PF-06815345 active drug IC50 is 3.7 μM (translation assay). PF-06446846 IC50 is 0.3 μM (secretion assay). Direct quantitative comparison is confounded by different assay endpoints.
Conditions	In vitro human PCSK9 translation assay (cell-free) for PF-06815345; Huh7 cell-based secretion assay for PF-06446846.

Why This Matters

This evidence underscores that potency metrics are assay-dependent. For researchers focused on the mechanism of PCSK9 translation inhibition, PF-06815345 provides a defined IC50 in a relevant cell-free assay, allowing for direct benchmarking of new compounds or assessment of batch-to-batch consistency in procurement.

PF-06815345 hydrochloride Applications

Liver-Selective PCSK9 Inhibition in Humanized Mice

Given its high liver concentration of the active drug (33.9 μg/mL in mice) following oral administration, PF-06815345 hydrochloride is uniquely suited for in vivo studies investigating the role of hepatic PCSK9 in cholesterol metabolism and atherosclerosis. The compound's dose-dependent reduction in plasma PCSK9 (26-53% at 100-500 mg/kg) provides a clear efficacy window for modeling the impact of PCSK9 inhibition on disease progression in humanized mouse models.

PCSK9 Translation & Ribosome Targeting Studies

For researchers focused on the specific mechanism of PCSK9 translation inhibition, PF-06815345 provides a validated tool with a defined IC50 of 3.7 μM in a cell-free translation assay. This allows for precise in vitro studies to dissect the molecular machinery involved in PCSK9 synthesis and to screen for combination therapies that may synergize with translation inhibition. This is in contrast to compounds like PF-06446846, which inhibit PCSK9 secretion through ribosomal stalling.

Prodrug Liver Targeting via CES1

The defined selectivity profile of PF-06815345's active drug (>3.8-fold selective over CDH1, HSD17B11, PCBP2, RPL27, and >27-fold over BCAP31) makes it an ideal tool for target validation studies where minimizing off-target effects is critical for data interpretation. This is particularly relevant in complex in vivo models where confounding off-target pharmacology could obscure the true effect of PCSK9 inhibition.

Hepatic Selectivity & Off-Target Profiling

PF-06815345 hydrochloride serves as an excellent model compound for studying the PK/PD relationship of liver-targeted prodrugs. Its well-characterized conversion by CES1 and the measured concentrations of the active drug in the liver (33.9 μg/mL in mice, 9.0 μg/mL in monkeys) provide a quantitative framework for developing and validating physiologically based pharmacokinetic (PBPK) models. This application extends beyond PCSK9 biology to inform the design of future liver-targeted therapeutics.

Application

Selection Property

Validation Focus

Liver-targeted PCSK9 inhibition

CES1-dependent hepatic retention

Dose-response PCSK9 lowering in humanized models

PCSK9 translation mechanism studies

Translation inhibition assay context

Cell-free and cell-based translation endpoints

CES1 prodrug delivery research

Hepatic activation and retention

Liver concentration-time profiles in preclinical models

Hepatic off-target profiling

Selectivity over liver-expressed proteins

Comparative selectivity panel assessment